Cas no 1986-81-8 (Nicotinamide N-oxide)

• Product Name: Nicotinamide N-oxide
• CAS No: 1986-81-8
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00006202
• CID: 42262
• PubChem ID: 87573980
• Update Time: 2025-09-18

Nicotinamide N-oxide Chemical and Physical Properties

Names and Identifiers

• Nicotinamide-N-oxide
• 1-Oxynicotinamide
• Nicotinamide N-Oxide
• 1-oxidopyridin-1-ium-3-carboxamide
• 1-Oxy-nicotinamide
• 3-(AMINOCARBONYL)PYRIDINIUM-1-OLATE
• 3-carbamoylpyridine 1-oxide
• 3-Pyridincarboxamid-1-oxid
• 3-Pyridinecarboxamide,1-oxide
• 3-Pyridinecarboxamide,Oxynicotinamide
• nicotinamide N1-oxide
• Nicotinamide,1-oxide
• Nicotinic acid amide N-oxide
• AKOS 94294
• Oxynicotinamide
• TIMTEC-BB SBB004187
• 3-Pyridinecarbamide 1-oxide
• NICOTINAMIDE 1-OXIDE
• Nicotinamide-N-oxide ,98%
• 3-Pyridinecarboxamide, 1-oxide
• niacinamide-n-oxide
• Nicotinamide, 1-oxide
• 3-carbamoylpyridin-1-ium-1-olate
• 1-oxide-nicotinamide
• 6UY6QXJ2DP
• 1-oxide-(8CI)-nicotinamide
• 1-oxide-
• HY-101407
• SY025187
• Q27161835
• SCHEMBL128526
• EN300-7322133
• AA-516/30131031
• CS-6294
• AB00172193-03
• PYRIDINE-3-CARBOXAMIDE 1-OXIDE
• N0669
• NSC-30531
• HMS1627P03
• 1986-81-8
• USSFUVKEHXDAPM-UHFFFAOYSA-
• 1-oxide-3-Pyridinecarboxamide
• DTXSID70173614
• NICOTINAMIDE-D4 N-OXIDE
• NSC30531
• CHEBI:89640
• NSC-168416
• 3-Pyridinecarboxamide, Oxynicotinamide
• AKOS000282814
• NSC168416
• FT-0633953
• Nicotinamide N inverted exclamation mark -Oxide
• FT-0672697
• J-512155
• AS-40816
• 1-oxido-pyridin-1-ium-3-carboxamide
• MFCD00006202
• Nicotinamide N-oxide, >=98%
• CCG-266146
• NIACINAMIDE N-OXIDE
• NS00015046
• InChI=1/C6H6N2O2/c7-6(9)5-2-1-3-8(10)4-5/h1-4H,(H2,7,9)
• NCGC00321171-01
• CHEMBL3542327
• DB-016891
• 217-859-4
• AI3-61102
• HY-101407R
• NSC 30531
• EINECS 217-859-4
• Nicotinamide, 1-oxide (8CI)
• NSC 168416
• Nicotinamide N-oxide (Standard)
• DTXCID9096105
• AJ-333/36120019
• Nicotinamide N-oxide

• MDL： MFCD00006202
• Inchi： 1S/C6H6N2O2/c7-6(9)5-2-1-3-8(10)4-5/h1-4H,(H2,7,9)
• InChI Key： USSFUVKEHXDAPM-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.3

Experimental Properties

• Color/Form: powder
• Density: 1.3471 (rough estimate)
• Melting Point: 289-293 ºC (dec.)
• Boiling Point: 253.51°C (rough estimate)
• Flash Point: 265.1 °C
• Refractive Index: 1.5100 (estimate)
• PSA: 68.55000
• LogP: 0.91430
• Sensitiveness: Hygroscopic
• Solubility: Water soluble

Nicotinamide N-oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents